3-Methyl-1,2,4-triazin-5-amine
Overview
Description
Synthesis Analysis
The synthesis of derivatives related to 3-Methyl-1,2,4-triazin-5-amine often involves the interaction between cyano-1,2,4-triazines and heterocyclic amines under solvent-free conditions. A study explored the solvent-free interaction between 5-cyano-1,2,4-triazines and 5-methylsulfanyl-4H-1,2,4-triazol-3-amines, leading to the ipso-substitution of the cyano-group with the corresponding heterocyclic amine residue, as evidenced by NMR and ESI-MS data (Shtaitz et al., 2023).
Molecular Structure Analysis
The molecular structure of synthesized derivatives is often confirmed through techniques like X-Ray crystallography, as in the case of the solvent-free synthesis study mentioned above. The structure elucidation revealed intermolecular contacts and specific crystal formations, indicating the stability and distinct structural features of these compounds (Shtaitz et al., 2023).
Chemical Reactions and Properties
Chemical reactions involving this compound derivatives can include transformations under autoclave conditions, where functional groups like the methylsulfanyl group remain unaltered. These reactions highlight the chemical stability and reactivity of the triazine scaffold, leading to various functionalized compounds (Shtaitz et al., 2023).
Scientific Research Applications
Reactivity and Synthesis Techniques
- Derivative Synthesis : Research has detailed the synthesis of fused derivatives of 1,2,4-triazines, which are recognized for their versatile pharmacological actions. For instance, the synthesis of pyrazolo[5,1-c][1,2,4]triazine derivatives investigated their reactivity, leading to compounds with potential for diverse applications (Mironovich & Shcherbinin, 2014).
- Antimicrobial Activities : Another study focused on synthesizing novel 1,2,4-triazole derivatives, revealing some compounds exhibited good to moderate antimicrobial activities, suggesting their utility in designing new antimicrobial agents (Bektaş et al., 2007).
- Supercritical Fluid Synthesis : The use of supercritical carbon dioxide was explored for synthesizing 5-Methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one, an intermediate in antiviral drug synthesis, showcasing an environmentally friendly and efficient synthetic route (Baklykov et al., 2019).
Potential Biological and Pharmacological Applications
- Antimicrobial Agent Synthesis : Research on substituted 1,3,5-triazine derivatives with 4-amino-6-(tert-butyl)-3-(methylthio)-1,2,4-triazin-5(4H)-one and 5-benzyl-1,3,4-thiadiazol-2-amine showed excellent activity against a panel of microorganisms, indicating their potential as antimicrobial agents (Malik & Patel, 2017).
- Chemical Reactivity and Synthesis Approaches : A comprehensive review on the synthesis, reactivity, and applications of substituted 3-Amino-1,2,4-Triazines highlighted their importance as building blocks in pharmaceutical chemistry, emphasizing the wide range of chemical reactions and bioactivities these compounds can exhibit (Abdel-Rahman et al., 2020).
properties
IUPAC Name |
3-methyl-1,2,4-triazin-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4/c1-3-7-4(5)2-6-8-3/h2H,1H3,(H2,5,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBLIDERCJAMEPD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CN=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
110.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
104405-57-4 | |
Record name | 3-methyl-1,2,4-triazin-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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